5-[N-(3',5'-Bistrifluoromethylbenzyl)amino]-2-methyltetrazole
Overview
Description
Molecular Structure Analysis
The molecular formula of 5-[N-(3’,5’-Bistrifluoromethylbenzyl)amino]-2-methyltetrazole is C11H9F6N5 . It is a complex organic compound with a molecular weight of 325.22 . The structure includes a tetrazole ring, which is a five-membered ring with four nitrogen atoms and one carbon atom .
Physical And Chemical Properties Analysis
5-[N-(3’,5’-Bistrifluoromethylbenzyl)amino]-2-methyltetrazole is a solid compound . It has a molecular weight of 325.21 . The compound should be stored at a temperature between 2 and 8 degrees Celsius .
Scientific Research Applications
Energetic Material Applications
The chemical compound has been explored for its potential in the development of high-performance energetic materials. The amination of similar tetrazole compounds has shown promising results in creating materials with high explosive performances, comparable to those of conventional explosives like hexogen and octogen. These materials can also act as new ligands for high-energy-capacity transition metal complexes (Klapötke, Piercey, & Stierstorfer, 2012).
Synthesis and Spectral Analysis
Research has been conducted on the synthesis and spectral analysis of aminotetrazoles benzylated in the nucleus or side-chain. This includes studies on monobenzylation at various positions of the 5-aminotetrazole, analyzing the orientations and properties through NMR, IR, and UV measurements (Scott & Tobin, 1971).
Derivative Synthesis for Antimalarial Research
Derivatives of similar methyltetrazoles have been synthesized in search of new antimalarial compounds. The reaction of these compounds with various amines has been studied, highlighting their potential in medicinal chemistry (Terada & Hassner, 1969).
properties
IUPAC Name |
N-[[3,5-bis(trifluoromethyl)phenyl]methyl]-2-methyltetrazol-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F6N5/c1-22-20-9(19-21-22)18-5-6-2-7(10(12,13)14)4-8(3-6)11(15,16)17/h2-4H,5H2,1H3,(H,18,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSPJOHYVYIDKRI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1N=C(N=N1)NCC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F6N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00630265 | |
Record name | N-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-2-methyl-2H-tetrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00630265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
669080-86-8 | |
Record name | N-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-2-methyl-2H-tetrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00630265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.